1-[(Oxolan-2-yl)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 1-(oxolan-2-ylmethyl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C9H14O2/c10-7-9(3-4-9)6-8-2-1-5-11-8/h7-8H,1-6H2
• InChI Key: DNCHJPDRHWDOIF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CC2(CC2)C=O

Description

1-[(Oxolan-2-yl)methyl]cyclopropane-1-carbaldehyde (CAS: CID 137949909) is a cyclopropane derivative featuring a carbaldehyde group and an oxolane (tetrahydrofuran) substituent. Its molecular formula is C₈H₁₂O₂ (MW: 140.18 g/mol), with the SMILES string C1CC(OC1)C2(CC2)C=O and InChIKey LOJKLQBXKGPDPB-UHFFFAOYSA-N . This compound is likely utilized as an intermediate in organic synthesis, particularly in reactions leveraging the aldehyde group for condensations or nucleophilic additions.

Preparation Methods

The synthesis of 1-[(Oxolan-2-yl)methyl]cyclopropane-1-carbaldehyde typically involves the reaction of cyclopropane derivatives with oxolane-containing reagents under specific conditions. One common method includes the use of cyclopropane carboxaldehyde and oxolane derivatives in the presence of a catalyst to facilitate the formation of the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-[(Oxolan-2-yl)methyl]cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyclopropane ring. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[(Oxolan-2-yl)methyl]cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a building block for drug development.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-[(Oxolan-2-yl)methyl]cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and other biomolecules, potentially altering their function. The cyclopropane and oxolane rings may also contribute to the compound’s overall reactivity and interactions .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Analogs and Key Differences

Table 1: Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Substituents
1-[(Oxolan-2-yl)methyl]cyclopropane-1-carbaldehyde	C₈H₁₂O₂	140.18	Aldehyde, ether	Oxolane (tetrahydrofuran)
1-[(3-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde	C₉H₉ClOS	200.68	Aldehyde, thiophene, chloro	3-Chlorothiophene
1-(3-Methoxyphenyl)cyclopropane-1-carboxylate	C₁₉H₁₅NO₅	338.30	Ester, methoxy, aromatic	3-Methoxyphenyl
FMAU (fluorinated nucleoside analog)	C₁₀H₁₂FN₂O₅	274.21	Pyrimidinedione, fluorinated sugar	Fluorinated arabinofuranosyl

Functional Group and Reactivity Analysis

• Aldehyde vs. Ester : The target compound’s aldehyde group is highly reactive toward nucleophiles (e.g., Grignard reagents or amines), whereas the ester group in 1-(3-methoxyphenyl)cyclopropane-1-carboxylate is more suited for hydrolysis or transesterification reactions.
• Oxolane vs.
• Chlorine Substituent : The chloro group in the thiophene analog adds steric bulk and electron-withdrawing effects, which may deactivate the aldehyde toward electrophilic substitution but enhance stability.

Electronic and Steric Effects

• Cyclopropane Ring Strain : All analogs share the strained cyclopropane core, which predisposes them to ring-opening reactions or stabilization via conjugation with substituents.
• Electron-Donating vs. Withdrawing Groups: The oxolane’s ether oxygen (electron-donating) may slightly activate the aldehyde, while the 3-chlorothiophene’s chlorine (electron-withdrawing) could reduce reactivity.

Solubility and Physicochemical Properties

• Polarity: The target compound’s oxolane and aldehyde groups suggest moderate polarity, likely soluble in solvents like acetone or THF. The thiophene analog , with a nonpolar sulfur atom and chlorine, may exhibit lower water solubility.
• Molecular Weight : Higher molecular weight analogs (e.g., FMAU , MW 274.21) could show reduced volatility and slower diffusion rates in biological systems.